Cas no 1805246-41-6 (2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine
• CAS No: 1805246-41-6
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4861178
• Update Time: 2025-05-25

2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-3-5(8(10)11)12-7(9)6(4)13-2/h3,8H,1-2H3
• InChI Key： HYYYXQIDWUZTDZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC(C(F)F)=N1)OC

Computed Properties

• Exact Mass: 250.976
• Monoisotopic Mass: 250.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine

Introduction to 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine (CAS No. 1805246-41-6)

2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine, identified by its CAS number 1805246-41-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents, along with methoxy and methyl groups, endows this compound with distinct chemical properties that are highly conducive to further functionalization and derivatization.

The molecular structure of 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine consists of a pyridine core substituted at the 2-position with a bromine atom, the 6-position with a difluoromethyl group, the 3-position with a methoxy group, and the 4-position with a methyl group. This specific arrangement not only imparts unique reactivity but also enhances its potential as a building block in medicinal chemistry. The difluoromethyl moiety, in particular, is known for its ability to improve metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their broad spectrum of biological activities. 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine has emerged as a key intermediate in the synthesis of small molecules that exhibit potent pharmacological effects. For instance, derivatives of this compound have been explored for their potential in inhibiting kinases and other enzymes involved in cancer progression. The bromine atom at the 2-position provides a versatile handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing complex molecular architectures.

One of the most compelling aspects of 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine is its role in the development of agrochemicals. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of this compound make it an excellent candidate for designing novel agrochemicals with improved efficacy and reduced environmental impact. Researchers have leveraged its reactivity to develop compounds that target specific enzymatic pathways in pests, thereby offering new solutions for sustainable agriculture.

The synthesis of 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of a precursor pyridine derivative followed by introduction of the difluoromethyl, methoxy, and methyl groups through selective functionalization techniques. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The pharmacological profile of derivatives derived from 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine has been extensively studied in recent years. Preclinical data suggest that certain analogs exhibit significant activity against various disease targets, including inflammatory disorders and neurological conditions. The difluoromethyl group plays a crucial role in modulating the pharmacokinetic properties of these compounds, enhancing their bioavailability and duration of action. Additionally, the presence of electron-withdrawing groups like bromine and fluorine increases the lipophilicity of the molecules, which is often beneficial for crossing biological membranes.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-methoxy-4-methylpyridine (CAS No. 1805246-41-6) is a versatile and highly functional compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.